Cas no 4926-28-7 (2-Bromo-4-methylpyridine)

2-Bromo-4-methylpyridine is a halogenated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical applications. Its bromine substituent at the 2-position and methyl group at the 4-position make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, enabling the introduction of functionalized pyridine scaffolds. The compound’s stability and reactivity facilitate its use in the preparation of agrochemicals, ligands, and active pharmaceutical ingredients (APIs). Its well-defined structure ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations. Suitable for research and industrial-scale applications, 2-Bromo-4-methylpyridine is handled under standard laboratory conditions with appropriate safety precautions.
2-Bromo-4-methylpyridine structure
2-Bromo-4-methylpyridine structure
Product Name:2-Bromo-4-methylpyridine
CAS No:4926-28-7
MF:C6H6BrN
MW:172.022540569305
MDL:MFCD00082590
CID:45419
PubChem ID:24861720
Update Time:2025-05-26

2-Bromo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-methylpyridine
    • 2-Bromo-4-picoline
    • 2-Br-4-Me-pyridine
    • 4-Methyl-2-bromopyridine
    • 4-Picoline,2-bromo- (6CI,7CI,8CI)
    • 2-Bromo-4-methyl-pyridine
    • Pyridine, 2-bromo-4-methyl-
    • 2-Bromo-4-methyl pyridine
    • 2 Bromo-4-methyl pyridine
    • 2-Bromo-4-methylpyridine (2-Bromo-4-picoline)
    • PubChem1184
    • 2-Bromo4-methylpyridine
    • 2-bromo 4-methylpyridine
    • 2-bromo4-methyl-pyridine
    • 2-Brorno-4-methylpyridine
    • 2-bromo-4- methylpyridine
    • 2-Bromo-4-Methy Pyridine
    • KSC490S2B
    • 2-bromanyl-4-methyl-pyr
    • 2-bromanyl-4-methyl-pyridine
    • 4926-28-7
    • SY001870
    • LSZMVESSGLHDJE-UHFFFAOYSA-N
    • FT-0611466
    • Z851792570
    • TETRAFLUORO-2-(HEPTAFLUORO-1-PROPOXY)PROPANOYLCHLORIDE
    • DTXSID00370114
    • AC-2539
    • B2112
    • HY-W007579
    • AM20061251
    • BP-21189
    • MFCD00082590
    • A7370
    • 2-Bromo-4-methylpyridine, 97%
    • AB03099
    • FG-0481
    • AB2694
    • EN300-65890
    • Q-101488
    • CS-W007579
    • AKOS005145600
    • SCHEMBL130232
    • A827689
    • STL554492
    • BBL100698
    • 4-Methyl-2-bromopyridine; 2-Bromo-4-methylpyridine;
    • MDL： MFCD00082590
    • Inchi： 1S/C6H6BrN/c1-5-2-3-8-6(7)4-5/h2-4H,1H3
    • InChI Key： LSZMVESSGLHDJE-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C)C=CN=1
    • BRN： 107331

Computed Properties

  • Exact Mass: 170.96800
  • Monoisotopic Mass: 170.968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.9
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.545 g/mL at 25 °C(lit.)
  • Melting Point: 218 - 228
  • Boiling Point: 87 °C/10 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.561(lit.)
  • PSA: 12.89000
  • LogP: 2.15250
  • Solubility: Uncertain

2-Bromo-4-methylpyridine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S36/37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36/37/39
  • Risk Phrases：R20/21/22; R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：Store at room temperature

2-Bromo-4-methylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-4-methylpyridine Pricemore >>

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2-Bromo-4-methylpyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:4926-28-7)2-Bromo-4-methylpyridine
Order Number:sfd702;1689113
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:4926-28-7)2-溴-4-甲基吡啶
Order Number:LE1689113;LE004
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
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Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
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(CAS:4926-28-7)2-Bromo-4-methylpyridine
Order Number:A827689
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):181.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:4926-28-7)2-Bromo-4-methylpyridine
sfd702;1689113
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4926-28-7)2-溴-4-甲基吡啶
LE1689113;LE004
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email